Cas no 1218790-71-6 ((4-Formyl-3,5-dimethylphenyl)boronic acid)

• Product Name: (4-Formyl-3,5-dimethylphenyl)boronic acid
• CAS No: 1218790-71-6
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• MDL: MFCD15143475
• CID: 856861
• Update Time: 2025-05-20

(4-Formyl-3,5-dimethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Formyl-3,5-dimethylphenyl)boronic acid
• 3,5-Dimethyl-4-formylphenylboronic acid
• 4-FORMYL-3,5-DIMETHYLPHENYLBORONIC ACID

• MDL： MFCD15143475
• Inchi： 1S/C9H11BO3/c1-6-3-8(10(12)13)4-7(2)9(6)5-11/h3-5,12-13H,1-2H3
• InChI Key： HMOKNSHYDFAZAZ-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C)C(C=O)=C(C)C=1)O

Computed Properties

• Exact Mass: 178.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53000
• LogP: -0.20430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (4-Formyl-3,5-dimethylphenyl)boronic acid

(4-Formyl-3,5-dimethylphenyl)boronic Acid: A Comprehensive Overview

(4-Formyl-3,5-dimethylphenyl)boronic acid, identified by the CAS number 1218790-71-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of phenylboronic acid, with a unique substitution pattern that imparts distinctive chemical properties. The presence of the formyl group at the 4-position and methyl groups at the 3 and 5 positions of the phenyl ring contributes to its reactivity and selectivity in various chemical reactions.

The synthesis of (4-Formyl-3,5-dimethylphenyl)boronic acid typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the boronic acid moiety with high precision. These methods not only enhance the yield but also minimize by-products, aligning with the growing demand for sustainable chemical practices.

In terms of applications, (4-Formyl-3,5-dimethylphenyl)boronic acid has found extensive use in drug discovery and development. Its ability to participate in Suzuki-Miyaura coupling reactions makes it an invaluable building block for constructing complex molecular architectures. Recent studies have highlighted its role in synthesizing bioactive compounds with potential anticancer and anti-inflammatory properties. For example, a research team reported the successful synthesis of a novel class of tyrosine kinase inhibitors using this boronic acid as a key intermediate.

Beyond pharmaceuticals, this compound has also emerged as a promising material in optoelectronics. The substitution pattern on the phenyl ring allows for fine-tuning of electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Collaborative efforts between chemists and materials scientists have led to the development of new materials with enhanced efficiency and stability.

From a structural perspective, the molecule's stability is influenced by the electron-donating methyl groups at positions 3 and 5. These groups not only stabilize the boronic acid moiety but also modulate reactivity during coupling reactions. Computational studies have provided deeper insights into these effects, enabling better predictions of reaction outcomes and optimization of synthetic protocols.

In conclusion, (4-Formyl-3,5-dimethylphenyl)boronic acid stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing both scientific knowledge and technological innovation.